Cas no 77497-47-3 (4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-)

• Product Name: 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-
• CAS No: 77497-47-3
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 579194
• PubChem ID: 13535967
• Update Time: 2025-04-19

4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(1-benzhydryloxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetic acid
• 2-amino-alpha-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]thiazol-4-acetic acid
• 2-(2-aminothiazol-4-yl)-2-(2-benzhydryloxy-1,1-dimethyl-2-oxo-ethoxy)imino-acetic acid
• 2-Amino-alpha-((2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy)imino)thiazol-4-acetic acid
• EINECS 278-700-2
• 77497-47-3
• SCHEMBL8973262
• SCHEMBL8973685

• Inchi： 1S/C22H21N3O5S/c1-22(2,30-25-17(19(26)27)16-13-31-21(23)24-16)20(28)29-18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,18H,1-2H3,(H2,23,24)(H,26,27)/b25-17-
• InChI Key： BCIYLYBVFPCPST-UQQQWYQISA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C)(C)C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 627.2°C at 760 mmHg
• Flash Point: 333.1°C
• Refractive Index: 1.631